3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethyl-N-[(methylcarbamoyl)methyl]propanamide

• IUPAC Name: 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-ethyl-N-[2-(methylamino)-2-oxoethyl]propanamide
• InChI: InChI=1S/C15H24N4O2S/c1-6-19(9-13(20)16-4)14(21)8-7-12-10(2)17-15(22-5)18-11(12)3/h6-9H2,1-5H3,(H,16,20)
• InChI Key: JFSHSPFTGOVOAS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC)C(=O)CCC1=C(N=C(N=C1C)SC)C
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol

Description

The compound “3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethyl-N-[(methylcarbamoyl)methyl]propanamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and is a key component of many important biomolecules like nucleotides. The molecule also contains a propanamide group, which is a common functional group in medicinal chemistry.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the pyrimidine ring and the amide group. Pyrimidines can undergo reactions at the carbonyl group, and amides can participate in various reactions such as hydrolysis, reductions, and reactions with Grignard reagents.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many pyrimidine derivatives are biologically active and can interact with various enzymes and receptors.